4-tert-butyl-N-[2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide

• Molecular Formula: C26H28N4O
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 4-tert-butyl-N-[2-(4-ethylphenyl)-6-methylbenzotriazol-5-yl]benzamide
• InChI: InChI=1S/C26H28N4O/c1-6-18-7-13-21(14-8-18)30-28-23-15-17(2)22(16-24(23)29-30)27-25(31)19-9-11-20(12-10-19)26(3,4)5/h7-16H,6H2,1-5H3,(H,27,31)
• InChI Key: WXWHRZRAGMOCIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=O)C4=CC=C(C=C4)C(C)(C)C)C

Description

4-tert-butyl-N-[2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide is a complex organic compound known for its unique chemical structure and properties. This compound is often used in various scientific research applications due to its stability and reactivity.

Preparation Methods

The synthesis of 4-tert-butyl-N-[2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide involves multiple steps. One common method includes the reaction of 4-tert-butylbenzoic acid with 2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazole in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC). The reaction is typically carried out in an organic solvent like dichloromethane at room temperature . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

4-tert-butyl-N-[2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the benzamide moiety, using reagents like sodium hydride (NaH) and alkyl halides.

Scientific Research Applications

4-tert-butyl-N-[2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide is utilized in various scientific research fields:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the development of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-[2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to involve inhibition of certain enzymatic activities and disruption of cellular processes .

Comparison with Similar Compounds

4-tert-butyl-N-[2-(4-ethylphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide can be compared with similar compounds such as:

4-tert-butyl-N-(2-ethylphenyl)benzamide: Similar in structure but lacks the benzotriazole moiety, leading to different reactivity and applications.

4-tert-butyl-N-(2,4-dimethylphenyl)benzamide: Another similar compound with different substituents on the phenyl ring, affecting its chemical properties and uses.